(E)-N-(3,4-dimethylphenyl)-2-oxopropanecarbohydrazonoyl chloride
Overview
Description
This compound is an organic molecule that contains a carbohydrazide group (-CONHNH2) and a chloride group (-Cl) attached to a carbon atom. The prefix “(E)-” indicates the configuration of the double bond in the molecule, following the Cahn-Ingold-Prelog priority rules .
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of an appropriate carbonyl compound with hydrazine to form the carbohydrazide group, followed by a reaction with a suitable reagent to introduce the chloride group .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the configuration of its double bond. The “(E)-” configuration indicates that the two highest-priority groups on either side of the double bond are on opposite sides .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups it contains. The carbohydrazide group might be expected to exhibit reactivity similar to that of other carbonyl compounds, while the chloride group could potentially undergo nucleophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, its solubility would be affected by its polarity, and its melting and boiling points would be influenced by the strength of the intermolecular forces present .Scientific Research Applications
Analytical Chemistry
In analytical chemistry, this compound could be used as a precursor for synthesizing chiral building blocks . These blocks are essential for creating optically active substances, which are crucial in developing drugs with specific enantiomeric properties .
Materials Science
The compound’s potential in materials science lies in its ability to form polymers with unique properties. It could be used to create high molecular weight polymers that retain the internal hydrophobic and external hydrophilic cavity structure, which is beneficial for developing new materials .
Biomedicine
In biomedicine, (E)-N-(3,4-dimethylphenyl)-2-oxopropanecarbohydrazonoyl chloride might serve as a synthetic intermediate in the production of pharmaceuticals. Its structure could be utilized to synthesize compounds with medicinal properties, such as antibacterial or anticancer agents .
Environmental Science
This compound could be involved in environmental remediation processes , such as the degradation of pollutants. Its chemical structure allows it to participate in reactions that break down toxic substances into less harmful ones .
Pharmaceutical Research
In pharmaceutical research, the compound’s role could be significant in the synthesis of drug candidates . It may help in creating compounds with better efficacy, reduced side effects, and improved stability .
Agricultural Science
For agricultural science, the compound could be used to develop nitrification inhibitors . These inhibitors are important for controlling the release of nitrogen in the soil, thus improving fertilizer efficiency and reducing environmental impact .
Mechanism of Action
Safety and Hazards
The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it is a solid, it could pose a dust explosion hazard. If it is a liquid, it could pose a fire hazard. Its toxicity would depend on factors such as its reactivity and the nature of any products formed when it reacts or decomposes .
Future Directions
The future directions for research involving this compound would depend on its properties and potential applications. For example, if it exhibits interesting reactivity, it could be studied further as a synthetic reagent. If it has useful properties, it could be developed into a commercial product .
properties
IUPAC Name |
(1E)-N-(3,4-dimethylphenyl)-2-oxopropanehydrazonoyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClN2O/c1-7-4-5-10(6-8(7)2)13-14-11(12)9(3)15/h4-6,13H,1-3H3/b14-11+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORSTXWJWUQASDG-SDNWHVSQSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NN=C(C(=O)C)Cl)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(C=C1)N/N=C(\C(=O)C)/Cl)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-(5-Methylbenzotriazol-1-yl)piperidin-1-yl]-phenylmethanone](/img/structure/B2875090.png)
![N-(2,5-dimethylphenyl)-2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide](/img/structure/B2875099.png)
![5-Thia-2-Azaspiro[3.4]Octan-7-Ol](/img/structure/B2875102.png)
